(2-Isobutyl-1H-benzimidazol-1-yl)acetic acid
(2-Isobutyl-1H-benzimidazol-1-yl)acetic acid
Brand Name:
Vulcanchem
CAS No.:
717863-10-0
VCID:
VC0383490
InChI:
InChI=1S/C13H16N2O2/c1-9(2)7-12-14-10-5-3-4-6-11(10)15(12)8-13(16)17/h3-6,9H,7-8H2,1-2H3,(H,16,17)
SMILES:
CC(C)CC1=NC2=CC=CC=C2N1CC(=O)O
Molecular Formula:
C13H16N2O2
Molecular Weight:
232.28g/mol
(2-Isobutyl-1H-benzimidazol-1-yl)acetic acid
CAS No.: 717863-10-0
Main Products
VCID: VC0383490
Molecular Formula: C13H16N2O2
Molecular Weight: 232.28g/mol
CAS No. | 717863-10-0 |
---|---|
Product Name | (2-Isobutyl-1H-benzimidazol-1-yl)acetic acid |
Molecular Formula | C13H16N2O2 |
Molecular Weight | 232.28g/mol |
IUPAC Name | 2-[2-(2-methylpropyl)benzimidazol-1-yl]acetic acid |
Standard InChI | InChI=1S/C13H16N2O2/c1-9(2)7-12-14-10-5-3-4-6-11(10)15(12)8-13(16)17/h3-6,9H,7-8H2,1-2H3,(H,16,17) |
Standard InChIKey | WVTDHCOOWHHKHF-UHFFFAOYSA-N |
SMILES | CC(C)CC1=NC2=CC=CC=C2N1CC(=O)O |
Canonical SMILES | CC(C)CC1=NC2=CC=CC=C2N1CC(=O)O |
PubChem Compound | 1266499 |
Last Modified | Nov 11 2021 |
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